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Compound of Interest

Compound Name: delta-Truxilline

Cat. No.: B052067

This technical guide provides a comprehensive overview of delta-truxilline, including its
chemical properties, and the analytical methods for its identification and quantification. Given
the limited availability of data for delta-truxilline as a discrete entity, this guide also
encompasses information on the broader family of truxilline isomers.

Introduction to Truxillines

Truxillines are a group of dimeric alkaloids derived from the [2+2] cycloaddition of two cinnamic
acid moieties. They are naturally occurring compounds found as minor alkaloids in the leaves
of the coca plant (Erythroxylum coca). The specific isomeric composition of truxillines in a given
sample of cocaine can serve as a chemical fingerprint, providing insights into the geographic
origin and the manufacturing process of the illicit drug. Research has identified multiple
isomers, with alpha- and beta-truxilline being the most well-characterized.

Physicochemical Properties of Truxilline Isomers

While a specific CAS number for delta-truxilline is not readily available in public chemical
databases, the CAS numbers for the alpha and beta isomers are well-established. All truxilline
isomers share the same molecular formula and have very similar molecular weights.
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Property Value Source
Molecular Formula C3sH46N20s [1112][3]
Molecular Weight ~658.79 g/mol [2]

CAS Number (alpha-truxilline) 490-17-5

CAS Number (beta-truxilline) 490-15-3 [1][4]

. Not available in public
CAS Number (delta-truxilline)
databases

It is important to note that while beta-truxilline is sometimes referred to by the synonym
.DELTA.-ISOATROPYLCOCAINE, analytical studies have identified delta-truxilline as a
distinct isomer.[1]

Isomeric Complexity

A study by Mallette et al. (2014) successfully quantified ten distinct truxilline isomers: alpha-,
beta-, delta-, epsilon-, gamma-, omega, zeta-, peri-, neo-, and epi-truxilline.[5] More recent
research by Portada and Brkljaca (2024) has suggested the existence of as many as 15
different truxilline isomers, categorized into two structurally isomeric groups: five truxillates and
ten truxinates.[6] This highlights the chemical complexity of this class of compounds.

Experimental Protocol: Quantification of Truxilline
Isomers

The following protocol is a summary of the methodology developed by Mallette et al. (2014) for
the rapid determination of isomeric truxillines in illicit cocaine samples via capillary gas
chromatography/flame ionization detection (GC/FID).[5]

4.1. Sample Preparation

« Internal Standard Addition: A structurally related internal standard, 4',4"-dimethyl-a-truxillic
acid dimethyl ester, is added to the cocaine sample.
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e Reduction: The truxilline isomers are directly reduced using lithium aluminum hydride
(LiAIH4). This step simplifies the subsequent chromatographic analysis.

e Acylation: The reduced products are then acylated with heptafluorobutyric anhydride. This
derivatization step enhances the volatility and detectability of the analytes for gas
chromatography.

4.2. Instrumental Analysis

e Technique: Capillary Gas Chromatography with Flame lonization Detection (GC/FID).

e Column: A suitable capillary column for the separation of the derivatized isomers.

e Quantification: The ten truxilline isomers are quantified relative to the internal standard.
4.3. Method Validation

The method demonstrated a linear response in the range of 0.001 to 1.00 mg/mL, with a lower
detection limit of 0.001 mg/mL.[5]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the analytical workflow for the quantification of
truxilline isomers.
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Caption: Workflow for the analysis of truxilline isomers.

Signaling Pathways and Logical Relationships
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Currently, there is a lack of specific research on the distinct signaling pathways of individual
truxilline isomers, including delta-truxilline. Research has primarily focused on their role as
impurities in cocaine and their utility in forensic analysis. Therefore, a signaling pathway
diagram cannot be provided at this time.

Conclusion

Delta-truxilline is a recognized isomer within the complex family of truxillines. While a specific
CAS number is not readily available, analytical methods exist for its separation and
guantification alongside other isomers. The molecular formula for all truxilline isomers is
CssHaeN20s, with a molecular weight of approximately 658.79 g/mol . Further research is
needed to elucidate the specific biological activities and pharmacological properties of each
individual truxilline isomer. The analytical methodologies presented here provide a robust
framework for researchers and drug development professionals working with these
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052067#delta-truxilline-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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